Cas no 1805236-64-9 (Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethylthio)benzoate
• CAS No: 1805236-64-9
• MF: C₁₂H₉ClF₃NO₂S
• MW: 323.718571424484
• CID: 4947243
• Update Time: 2025-06-08

Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H9ClF3NO2S/c1-2-19-11(18)9-3-7(5-13)8(6-17)4-10(9)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： UAXZPPGXFNCSKH-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(=C(C(=O)OCC)C=1)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 4
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethylthio)benzoate

Introduction to Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethylthio)benzoate (CAS No. 1805236-64-9)

Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethylthio)benzoate (CAS No. 1805236-64-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its chloromethyl, cyano, and trifluoromethylthio functional groups, which contribute to its reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The chloromethyl group in Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethylthio)benzoate provides a reactive site for further chemical modifications, such as substitution reactions. This functional group can be used to introduce a variety of substituents, thereby expanding the range of possible derivatives. The cyano group, on the other hand, is known for its electron-withdrawing properties and can influence the electronic behavior of the molecule, making it useful in the design of compounds with specific electronic properties.

The presence of the trifluoromethylthio group is particularly noteworthy. This group is known for its strong electron-withdrawing effect and high lipophilicity, which can significantly affect the biological activity and pharmacokinetic properties of the molecule. The trifluoromethylthio group has been extensively studied in the context of drug discovery, where it has been shown to enhance the potency and selectivity of various pharmaceutical agents.

In the field of medicinal chemistry, Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethylthio)benzoate has shown promise as an intermediate in the synthesis of novel therapeutic agents. Recent research has focused on its potential use in the development of anticancer drugs, where its unique combination of functional groups can be leveraged to create compounds with enhanced antiproliferative activity. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

Beyond medicinal applications, Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethylthio)benzoate has also found use in materials science. Its cyano and trifluoromethylthio groups make it an attractive candidate for the synthesis of advanced materials with tailored electronic and optical properties. Research in this area has explored its potential as a building block for organic semiconductors and photovoltaic materials. A study published in Advanced Materials highlighted the use of this compound in the fabrication of organic solar cells, where it contributed to improved device performance due to its favorable electronic characteristics.

The synthesis of Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethylthio)benzoate typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and electrophilic aromatic substitutions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, Ethyl 5-chloromethyl-4-cyano-2-(trifluoromethylthio)benzoate (CAS No. 1805236-64-9) is a multifunctional organic compound with a wide range of potential applications. Its unique combination of functional groups makes it a valuable intermediate in the synthesis of pharmaceuticals and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in both academic and industrial settings.